Cas no 898793-68-5 (Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone)

• Product Name: Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone
• CAS No: 898793-68-5
• MF: C₁₇H₂₃NO
• MW: 257.370624780655
• MDL: MFCD03841999
• CID: 1946902
• PubChem ID: 24724773
• Update Time: 2025-06-22

Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone
• CYCLOBUTYL 3-(PIPERIDIN-1-YLMETHYL)PHENYL KETONE
• CTK5G7001
• AG-H-67321
• cyclobutyl 3-(piperidinomethyl)phenyl ketone
• AKOS016020539
• 898793-68-5
• Cyclobutyl{3-[(piperidin-1-yl)methyl]phenyl}methanone
• cyclobutyl3-(piperidinomethyl)phenylketone
• DTXSID20643170
• MFCD03841999
• Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone

• MDL： MFCD03841999
• Inchi： 1S/C17H23NO/c19-17(15-7-5-8-15)16-9-4-6-14(12-16)13-18-10-2-1-3-11-18/h4,6,9,12,15H,1-3,5,7-8,10-11,13H2
• InChI Key： BTUBPGBTQNHCTF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)CN1CCCCC1)C1CCC1

Computed Properties

• Exact Mass: 257.17800
• Monoisotopic Mass: 257.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.59320

Additional information on Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone

Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone (CAS No. 898793-68-5): A Comprehensive Overview

The compound Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone, identified by its CAS number 898793-68-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The combination of a cyclobutyl group and a piperidin-1-ylmethylphenyl moiety offers a distinct chemical profile that may contribute to its utility in developing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a focal point in the pharmaceutical industry. The presence of nitrogen-containing heterocycles, such as piperidine, is particularly noteworthy due to their prevalence in biologically active molecules. The piperidin-1-ylmethylphenyl substituent in this compound not only enhances its structural complexity but also imparts specific pharmacological properties that make it an attractive candidate for further investigation.

The cyclobutyl group, a saturated cyclic structure, contributes to the rigidity of the molecular framework, which can influence both the solubility and binding affinity of the compound. This structural feature is particularly relevant in the context of drug design, where optimal molecular interactions with biological targets are crucial. The methanone core serves as a versatile functional handle, allowing for further chemical modifications and derivatization to tailor its pharmacological profile.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The dual presence of both cyclobutyl and piperidine moieties in Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone suggests potential synergistic effects that could enhance its therapeutic efficacy. For instance, such compounds may exhibit improved binding affinity to target proteins or enhanced metabolic stability, making them promising candidates for drug development.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict and optimize the properties of novel compounds. Molecular modeling techniques have been instrumental in understanding the interactions between Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone and biological targets. These studies have provided valuable insights into its potential applications, particularly in the context of enzyme inhibition and receptor binding.

In addition to its structural features, the chemical properties of this compound have been extensively studied. Its solubility, stability, and reactivity have been examined under various conditions, providing a foundation for further synthetic modifications. These properties are critical for determining its feasibility as an intermediate in drug synthesis and for evaluating its potential pharmacokinetic behavior.

The synthesis of Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone has been reported in several scientific publications. The synthetic routes typically involve multi-step reactions that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired molecular structure with high precision.

Evaluation of the pharmacological activity of this compound has been a key focus of recent research. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. These findings suggest that it may have therapeutic applications in areas such as oncology, neurology, and inflammation. Further preclinical studies are necessary to validate these initial observations and to assess its safety and efficacy profile.

The development of novel drug candidates often involves collaboration between academic researchers and industry scientists. The compound Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone exemplifies this collaborative approach, with several research groups contributing to its discovery and characterization. Such collaborations are essential for advancing the field of pharmaceutical chemistry and for bringing new treatments to patients in need.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry and drug delivery systems may further enhance its potential as a therapeutic agent. As our understanding of biological processes continues to grow, compounds like Cyclobutyl-[3-(piperidin-1-ylmethyl)phenyl]methanone will play an increasingly important role in addressing unmet medical needs.